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Compound of Interest

Compound Name: NO-711ME

Cat. No.: B15575918

Essential Safety and Handling Guide for NO-711

Disclaimer: The following information is provided for research and drug development
professionals and is based on the assumption that "NO-711ME" refers to the potent and
selective GABA transporter 1 (GAT-1) inhibitor, NO-711 hydrochloride. This guide is intended to
supplement, not replace, the official Safety Data Sheet (SDS) provided by the manufacturer.
Always consult the supplier-specific SDS for comprehensive safety information before handling
this compound.

This document provides crucial, immediate safety, handling, and disposal protocols for NO-711
hydrochloride, a potent neuroactive compound. Adherence to these procedures is vital for
ensuring personnel safety and regulatory compliance in a laboratory setting.

I. Compound Identification and Properties

NO-711 hydrochloride is a potent and selective inhibitor of the GABA transporter 1 (GAT-1),
effectively increasing synaptic GABA levels.[1] Due to its high potency, it must be handled with
care to avoid accidental exposure.
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Property Value Source

Chemical Name NO-711 hydrochloride Sigma-Aldrich
CAS Number 145645-62-1 Sigma-Aldrich
Molecular Formula C21H22N203 - HCI Sigma-Aldrich
Molecular Weight 386.87 g/mol Sigma-Aldrich
Form Powder Sigma-Aldrich
Solubility H20: 10 mg/mL at 60 °C Sigma-Aldrich
Storage Desiccated, protect from light Sigma-Aldrich

Il. Personal Protective Equipment (PPE)

A multi-layered approach to PPE is mandatory when handling NO-711 to prevent inhalation,

dermal, and ocular exposure.

Equipment Specification Rationale
Prevents skin contact and
Double-gloving with nitrile allows for safe removal of the
Gloves

gloves

outer layer in case of

contamination.

Eye Protection

Safety glasses with side

shields or chemical splash

goggles

Protects eyes from airborne

particles and splashes.

Respiratory Protection

N95-rated dust mask or a
higher-level respirator (e.g.,
PAPR)

Prevents inhalation of the fine
powder, which is a primary

route of exposure.

Lab Coat

Disposable lab coat or a
dedicated lab coat with long

sleeves and elastic cuffs

Protects skin and personal

clothing from contamination.
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lll. Experimental Protocols: Safe Handling
Procedures

These step-by-step protocols are designed to minimize exposure risk during routine laboratory
procedures involving NO-711.

A. Engineering Controls:

Fume Hood: All handling of powdered NO-711, including weighing and solution preparation,
must be conducted in a certified chemical fume hood to contain any airborne particles.

Ventilation: Ensure the laboratory has adequate general ventilation.
. Weighing and Solution Preparation:

Preparation: Before starting, ensure the fume hood is clean and uncluttered. Gather all
necessary equipment, including a calibrated analytical balance, weighing paper, spatulas,
and appropriate solvents.

Donning PPE: Put on all required PPE as specified in the table above.

Weighing: Carefully weigh the desired amount of NO-711 powder on weighing paper inside
the fume hood. Use a spatula to transfer the powder, avoiding any sudden movements that
could create dust.

Dissolving: Place the weighing paper with the compound into the appropriate glassware for
dissolution. Add the solvent slowly to avoid splashing.

Cleaning: After dissolution, carefully wipe down the balance and surrounding surfaces with a
damp cloth. Dispose of the weighing paper and any contaminated wipes as hazardous
waste.

C. Spill Cleanup:
» Evacuate: In case of a spill, immediately evacuate the area and inform others.

e Secure the Area: Restrict access to the spill area.
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o Assess the Spill: Determine the extent of the spill and if it is safe to clean up with the
available equipment. For large spills, contact the institution's environmental health and safety
(EHS) department.

o Cleanup: For small spills, wear appropriate PPE. Gently cover the spill with an absorbent
material. Working from the outside in, carefully collect the absorbed material and place it in a
sealed container for hazardous waste.

o Decontaminate: Clean the spill area with an appropriate solvent or detergent, and dispose of
all cleaning materials as hazardous waste.

IV. Disposal Plan

Proper disposal of NO-711 and associated waste is critical to prevent environmental
contamination and ensure regulatory compliance.

Waste Type Disposal Procedure

- Collect in a clearly labeled, sealed, and

) ) puncture-resistant container. - Label as
Solid Waste (unused compound, contaminated ] )
) "Hazardous Waste" with the full chemical name.
gloves, wipes, etc.) ] ]
- Store in a designated hazardous waste

accumulation area.

- Collect in a sealed, leak-proof, and chemically

compatible container. - Do not mix with other
Liquid Waste (solutions containing NO-711) waste streams unless compatible. - Label as

"Hazardous Waste" with the full chemical name

and approximate concentration.

- Triple rinse the container with a suitable

solvent. - Collect the first rinse as hazardous
Empty Containers liquid waste.[2] - Deface the original label before

disposing of the rinsed container in the

appropriate recycling or trash receptacle.

All hazardous waste must be disposed of through the institution's EHS-approved waste
management program.
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V. Mandatory Visualizations

Experimental Workflow for Handling NO-711
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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